4-(1,3-benzothiazol-2-yl)-2-bromo-6-methoxyphenyl 4-nitrobenzoate

• IUPAC Name: [4-(1,3-benzothiazol-2-yl)-2-bromo-6-methoxyphenyl] 4-nitrobenzoate
• InChI: InChI=1S/C21H13BrN2O5S/c1-28-17-11-13(20-23-16-4-2-3-5-18(16)30-20)10-15(22)19(17)29-21(25)12-6-8-14(9-7-12)24(26)27/h2-11H,1H3
• InChI Key: YPPLJKSUNJHCMO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)C2=NC3=CC=CC=C3S2)Br)OC(=O)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C21H13BrN2O5S
• Molecular Weight: 485.3 g/mol

Description

4-(1,3-benzothiazol-2-yl)-2-bromo-6-methoxyphenyl 4-nitrobenzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has shown promising results in scientific research.

Mechanism of Action

The exact mechanism of action of 4-(1,3-benzothiazol-2-yl)-2-bromo-6-methoxyphenyl 4-nitrobenzoate is not fully understood. However, studies have suggested that this compound may inhibit the activity of certain enzymes and proteins involved in cancer cell growth and proliferation. It may also disrupt the cell membrane of bacteria and fungi, leading to their death.
Biochemical and physiological effects:
Studies have shown that 4-(1,3-benzothiazol-2-yl)-2-bromo-6-methoxyphenyl 4-nitrobenzoate may have various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells and may also inhibit angiogenesis (the formation of new blood vessels). Additionally, this compound may reduce inflammation and oxidative stress in the body.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(1,3-benzothiazol-2-yl)-2-bromo-6-methoxyphenyl 4-nitrobenzoate in lab experiments is its potential to inhibit cancer cell growth and proliferation. It also has antimicrobial, antioxidant, and anti-inflammatory properties, making it a versatile compound for various research applications. However, one limitation of using this compound is its potential toxicity, which may require careful handling and disposal.

Future Directions

There are several future directions for research on 4-(1,3-benzothiazol-2-yl)-2-bromo-6-methoxyphenyl 4-nitrobenzoate. One area of interest is its potential as a therapeutic agent for cancer treatment. Further studies could focus on optimizing the synthesis method and testing the compound's efficacy in animal models. Additionally, studies could investigate the compound's potential for use in treating bacterial and fungal infections. Finally, research could focus on understanding the compound's mechanism of action and identifying potential targets for drug development.
In conclusion, 4-(1,3-benzothiazol-2-yl)-2-bromo-6-methoxyphenyl 4-nitrobenzoate is a versatile compound with potential applications in various fields of scientific research. Its synthesis method has been well-established, and it has shown promising results in studies investigating its anticancer, antimicrobial, antioxidant, and anti-inflammatory properties. While there are limitations to its use in lab experiments, further research could lead to the development of new therapeutic agents and treatments.

Scientific Research Applications

The potential applications of 4-(1,3-benzothiazol-2-yl)-2-bromo-6-methoxyphenyl 4-nitrobenzoate in scientific research are vast. This compound has been studied for its anticancer properties and has shown promising results in inhibiting the growth of cancer cells. It has also been studied for its antimicrobial properties and has shown activity against various bacterial and fungal strains. Additionally, this compound has been studied for its antioxidant and anti-inflammatory properties.